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Abstract

This technical guide provides a comprehensive overview of 2-Morpholin-4-yl-2-
phenylethylamine (CAS No. 31466-44-1), a substituted phenethylamine derivative
incorporating a morpholine moiety. This document consolidates its fundamental
physicochemical properties, explores its structural context within neuropharmacology, presents
a representative synthetic approach based on established chemical principles, and discusses
its potential applications as a scaffold in medicinal chemistry and drug discovery. While this
compound is commercially available as a building block, this guide aims to provide the scientific
context necessary for its evaluation and use in a research and development setting.

Core Compound Identification and Properties

2-Morpholin-4-yl-2-phenylethylamine is an organic compound characterized by a central
ethylamine chain substituted with both a phenyl group and a morpholine ring at the C2 position.
This unique substitution pattern places it within the broad and pharmacologically significant
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class of phenethylamines.[1] The incorporation of the morpholine ring, a common heterocycle

in medicinal chemistry, enhances its potential for biological interactions.[2][3]

Property Value Source(s)
2-morpholin-4-yl-2-
IUPAC Name _ [2]
phenylethanamine
CAS Number 31466-44-1 [2][4]
Molecular Formula C12H18N20 [2][41[5]
Molecular Weight 206.29 g/mol [2][3]
Appearance Viscous Liquid [2]
Purity > 95% (by NMR, typical) [2]
C1COCCNI1C(CN)C2=CC=CC
SMILES [2]
=C2
WSNSRJIWLIVDXDI-
InChl Key [2]
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Scientific Context and Potential Pharmacological
Significance
The Phenethylamine Scaffold

The 2-phenylethylamine backbone is a foundational structure for a vast array of neuroactive
compounds, including endogenous neurotransmitters, stimulants, and psychedelic agents.[6]
Its derivatives are known to interact with various components of the central nervous system
(CNS). Phenethylamines can regulate monoamine neurotransmission by acting as agonists at
trace amine-associated receptors (TAAR1) or by influencing the activity of monoamine
transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[7] The parent
compound, phenethylamine, acts as a central nervous system stimulant.[6]

The Morpholine Moiety in Drug Design
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The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into
drug candidates to improve pharmacokinetic properties such as solubility, metabolic stability,
and oral bioavailability.[7] Its presence can facilitate hydrogen bonding and provide a rigid
conformational constraint. Marketed drugs containing the morpholine heterocycle include the
antibiotic Linezolid and the anticancer agent Gefitinib.[7]

Implied Applications of 2-Morpholin-4-yl-2-
phenylethylamine

Given its hybrid structure, 2-Morpholin-4-yl-2-phenylethylamine is primarily utilized as a
versatile building block in synthetic and medicinal chemistry.[2][3] Chemical suppliers note its
application in research focused on:

o Pharmaceutical Development: Serving as a starting material or intermediate for more
complex molecules targeting neurological disorders.[2][3]

¢ Neurotransmitter Modulation: Use in the synthesis of novel compounds for studying
neurotransmitter systems.[2][3]

e Biochemical Research: As a tool for creating probes to investigate enzyme activities and
receptor interactions.[3]

The logical relationship between its structural components and potential applications is
visualized below.
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Structural Features

Phenethylamine Core Morpholine Moiety

Known Neuroactivity Common Role in
of Class Drug Design

Inferred Properties & Applicationvs

CNS Activity Potential Improved Pharmacokinetics

Scaffold for Medicinal Chemistry

N-benzyl-2-morpholino-2-phenylethanamine

W 2-Morpholin-d-yl-2-phenylethylamine
(Final Product)

Click to download full resolution via product page

Caption: A plausible synthetic pathway to the target compound.

General Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the reductive amination step (C — D in the
diagram above), a crucial transformation in amine synthesis. Note: This is a generalized
method and requires optimization for specific substrates.

Objective: To couple a ketone with a primary amine in the presence of a reducing agent to form
a secondary amine.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1274615/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-morpholin-4-yl-2-phenylethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Ketone precursor (e.g., 2-Morpholino-1-phenylethan-1-one)

Primary amine (e.g., Benzylamine)

Reducing agent (e.g., Sodium triacetoxyborohydride, NaBH(OAC)3)

Anhydrous solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))
Acetic acid (optional, as catalyst)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium or sodium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or
Argon), add the ketone (1.0 eq) and dissolve in the anhydrous solvent (e.g., DCM).

Amine Addition: Add the primary amine (1.1 eq) to the solution. If desired, a catalytic amount
of acetic acid can be added to facilitate imine formation. Stir the mixture at room temperature
for 30-60 minutes.

Reductant Addition: Carefully add the reducing agent, sodium triacetoxyborohydride (1.5 eq),
portion-wise to the stirring solution. The addition may be exothermic.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).
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e Workup: Upon completion, quench the reaction by slowly adding saturated sodium
bicarbonate solution. Stir vigorously until gas evolution ceases. Transfer the mixture to a
separatory funnel.

o Extraction: Separate the organic layer. Extract the aqueous layer twice more with the organic
solvent (DCM).

e Washing and Drying: Combine the organic layers and wash sequentially with water and then
brine. Dry the organic layer over anhydrous magnesium or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate in vacuo using a rotary
evaporator. The resulting crude product can be purified by column chromatography on silica
gel to yield the desired secondary amine.

Self-Validation: The success of each step is validated through rigorous monitoring. TLC
analysis should show the disappearance of the ketone spot and the appearance of a new,
more polar amine product spot. Final product identity and purity would be confirmed using *H
NMR, 8C NMR, and High-Resolution Mass Spectrometry (HRMS).

Summary and Future Directions

2-Morpholin-4-yl-2-phenylethylamine is a commercially available compound whose value lies
in its potential as a synthetic intermediate. Its structure combines the neuroactive
phenethylamine core with the pharmacokinetically favorable morpholine ring, making it an
attractive starting point for the synthesis of novel compounds for CNS-related drug discovery.
While detailed pharmacological data on this specific molecule is not prevalent in the public
domain, its constituent parts suggest a high potential for biological activity. Future research
efforts could focus on the synthesis of a library of derivatives based on this scaffold, followed
by systematic screening against a panel of CNS targets, such as G-protein coupled receptors
(GPCRs) and neurotransmitter transporters, to elucidate its structure-activity relationships
(SAR) and identify potential therapeutic leads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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